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Compound of Interest

Compound Name: SDZ285428

Cat. No.: B1677053 Get Quote

For researchers, scientists, and drug development professionals utilizing SDZ285428,

understanding the appropriate disposal procedures is crucial for maintaining a safe and

compliant laboratory environment. This guide provides essential safety and logistical

information, including a step-by-step disposal plan for SDZ285428, based on available safety

data.

Safety and Handling Overview
According to its Safety Data Sheet (SDS), SDZ285428 is not classified as a hazardous

substance or mixture.[1] This classification significantly influences the recommended disposal

protocol. The substance is also considered non-hazardous for transport.[1] While the

immediate risks are low, standard laboratory safety practices should always be observed during

handling. This includes wearing appropriate personal protective equipment (PPE) such as

gloves and safety glasses, and working in a well-ventilated area to avoid inhalation of any dust

or aerosols.[1]
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Property Value Reference

CAS Number 174262-13-6 [1]

Molecular Formula C₂₄H₂₀ClN₃O [1]

Molecular Weight 401.89 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Transport Classification Non-hazardous for transport [1]

Step-by-Step Disposal Protocol for SDZ285428
Given the non-hazardous nature of SDZ285428, the disposal process is more straightforward

than for hazardous materials. However, it is imperative to adhere to local and institutional

regulations.

Step 1: Initial Assessment and Consultation

Before initiating disposal, consult your institution's Environmental Health and Safety (EHS)

department or equivalent authority.[2] Institutional policies may have specific requirements for

the disposal of any chemical waste, regardless of its hazard classification.

Step 2: Preparing for Disposal

Ensure that the SDZ285428 waste is properly contained. If it is in its original container, ensure

the label is intact and legible. If it is a prepared solution or contaminated material, use a

compatible and clearly labeled waste container.

Step 3: Disposal of Small Quantities of Liquid Waste

For small quantities of non-hazardous liquid waste, disposal down the sanitary sewer may be

permissible.[2][3] This should only be done after receiving explicit approval from your

institution's EHS department.[2] When disposing of via the drain, it is recommended to flush

with a large volume of water.

Step 4: Disposal of Solid Waste and Empty Containers
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Solid, non-hazardous chemical waste may be suitable for disposal in the regular trash or a

designated landfill.[2] However, these materials should not be placed in standard laboratory

trash cans that are handled by custodial staff.[2] Your EHS office will provide guidance on the

appropriate solid waste stream.

Empty containers of SDZ285428 should be thoroughly rinsed with a suitable solvent. The first

rinse should be collected and disposed of as chemical waste. After rinsing, the container labels

should be defaced or removed before placing them in the appropriate recycling or trash

receptacle as per institutional guidelines.

Step 5: Documentation

Maintain a record of the disposal of SDZ285428, including the date, quantity, and method of

disposal, in accordance with your laboratory's standard operating procedures and any

institutional requirements.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SDZ285428.
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Is the waste liquid?

Is the waste solid or an empty container?

No

Sanitary Sewer Disposal (with approval)

Yes

Dispose in Designated Solid Waste Stream

Solid Waste
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Caption: Decision workflow for the disposal of SDZ285428.
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By following these procedures and consulting with your local safety experts, you can ensure

the safe and compliant disposal of SDZ285428, contributing to a secure and environmentally

responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

